Cas no 2227867-87-8 (rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclopentan-1-ol
• CAS No: 2227867-87-8
• MF: C₉H₁₁ClOS
• MW: 202.701040506363
• CID: 5570395
• PubChem ID: 165593113
• Update Time: 2025-11-06

rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclopentan-1-ol
• 2227867-87-8
• EN300-1637090

• Inchi： 1S/C9H11ClOS/c10-9-7(4-5-12-9)6-2-1-3-8(6)11/h4-6,8,11H,1-3H2/t6-,8+/m0/s1
• InChI Key： DMQYSCUFFTWBOD-POYBYMJQSA-N
• SMILES： ClC1=C(C=CS1)[C@@H]1CCC[C@H]1O

Computed Properties

• Exact Mass: 202.0219138g/mol
• Monoisotopic Mass: 202.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.5Ų

Additional information on rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclopentan-1-ol

Recent Advances in the Study of rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclopentan-1-ol (CAS: 2227867-87-8)

The compound rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclopentan-1-ol (CAS: 2227867-87-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopentanol derivative, characterized by its thiophene and chlorinated substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of investigation has been the enantioselective synthesis of rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclopentan-1-ol. Researchers have developed novel catalytic methods to achieve high enantiomeric purity, which is critical for its pharmacological applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation with chiral phosphine ligands to produce the desired enantiomer with over 95% enantiomeric excess (ee). This advancement addresses one of the major challenges in the synthesis of such complex molecules.

In addition to synthetic improvements, the biological activity of rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclopentan-1-ol has been a focal point. Preliminary in vitro studies have revealed its potent inhibitory effects on specific enzymes involved in inflammatory pathways. A recent preprint on bioRxiv highlighted its role as a modulator of the NLRP3 inflammasome, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and gout. These findings are particularly noteworthy given the limited therapeutic options currently available for these conditions.

Further research has explored the pharmacokinetic properties of rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclopentan-1-ol. A 2024 study in Drug Metabolism and Disposition reported favorable metabolic stability and oral bioavailability in rodent models, positioning it as a viable candidate for further preclinical development. However, challenges such as off-target effects and potential toxicity profiles remain to be addressed in subsequent studies.

In conclusion, rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclopentan-1-ol (CAS: 2227867-87-8) represents a promising scaffold in medicinal chemistry, with recent advancements in synthesis and biological evaluation paving the way for its potential therapeutic applications. Future research should focus on optimizing its pharmacological properties and conducting comprehensive safety assessments to translate these findings into clinical benefits.